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Compound of Interest

Compound Name: PD-1-IN-17 TFA

Cat. No.: B10814277 Get Quote

For researchers, scientists, and drug development professionals handling PD-1-IN-17 TFA, a

comprehensive understanding of proper disposal procedures is critical for laboratory safety and

environmental protection. While a specific Safety Data Sheet (SDS) for PD-1-IN-17 TFA is not

readily available, the compound's name indicates it is a salt of Trifluoroacetic acid (TFA).

Therefore, its handling and disposal are governed by the hazardous properties of TFA.

Trifluoroacetic acid is a strong corrosive acid that can cause severe skin burns and eye

damage. It is also harmful if inhaled and is harmful to aquatic life with long-lasting effects. Due

to these hazards, PD-1-IN-17 TFA must not be disposed of down the drain. Instead, it should

be treated as a hazardous chemical waste and disposed of in accordance with institutional and

local regulations.

Key Disposal and Safety Information
Proper personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat, should be worn at all times when handling PD-1-IN-17 TFA. All

handling should be performed in a well-ventilated area, preferably within a chemical fume

hood.
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Hazard Class Primary Hazards
Incompatible
Materials

Disposal Method

Corrosive, Acutely

Toxic, Environmental

Hazard

Causes severe skin

burns and eye

damage, harmful if

inhaled, harmful to

aquatic life.

Strong bases,

oxidizing agents,

metals.

Collect as hazardous

waste in a designated,

properly labeled, and

sealed container.

Arrange
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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